Metiapril

• Molecular Formula: C12H19NO4S
• Molecular Weight: 273.35 g/mol
• IUPAC Name: (2S,6S)-1-(3-acetylsulfanylpropanoyl)-6-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C12H19NO4S/c1-8-4-3-5-10(12(16)17)13(8)11(15)6-7-18-9(2)14/h8,10H,3-7H2,1-2H3,(H,16,17)/t8-,10-/m0/s1
• InChI Key: JHFOAISYWJRTIM-WPRPVWTQSA-N
• Isomeric SMILES: C[C@H]1CCC[C@H](N1C(=O)CCSC(=O)C)C(=O)O
• SMILES: CC1CCCC(N1C(=O)CCSC(=O)C)C(=O)O

Description

Metiapril is a chemical compound that has been widely used in scientific research. It is a synthetic molecule that belongs to the class of phenylpiperazines. Metiapril has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Mechanism of Action

The mechanism of action of metiapril is not fully understood, but it is believed to act as a partial agonist at serotonin receptor sites. This means that it binds to the receptor and activates it to a lesser extent than a full agonist would. This partial activation can produce a variety of effects depending on the specific receptor subtype and the tissue type.
Biochemical and Physiological Effects:
Metiapril has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of hormone secretion, and alteration of cardiovascular function. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of metiapril is its high selectivity for serotonin receptors, which allows researchers to study the specific effects of serotonin activation in different tissues. However, one limitation is that its effects can vary depending on the specific receptor subtype and the tissue type. Additionally, the use of metiapril in animal models may not fully reflect its effects in humans.

Future Directions

There are several potential future directions for research involving metiapril. One area of interest is the role of serotonin in the regulation of appetite and metabolism, which could have implications for the treatment of obesity and related disorders. Another area of interest is the use of metiapril in the study of psychiatric disorders that are thought to involve serotonin dysfunction, such as depression and anxiety disorders. Finally, the development of more selective and potent compounds based on the structure of metiapril could lead to new insights into the function of serotonin receptors and potential therapeutic targets for a variety of disorders.

Synthesis Methods

Metiapril can be synthesized through a multi-step process, starting with the reaction of 4-methoxyphenylpiperazine with 2-bromoethanol. This intermediate is then reacted with sodium hydride and methyl iodide to form the final product, metiapril. The synthesis of metiapril is relatively simple and can be completed in a few steps with high yield.

Scientific Research Applications

Metiapril has been widely used in scientific research as a tool to study the function of serotonin receptors. It has been shown to bind to several different serotonin receptor subtypes, including 5-HT1A, 5-HT1B, and 5-HT2A. This makes it a valuable tool for researchers studying the role of serotonin in various physiological processes.